[2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid

• IUPAC Name: 2-[2-[(4-methylphenyl)sulfonyloxymethyl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C15H21NO5S/c1-12-5-7-14(8-6-12)22(19,20)21-11-13-4-2-3-9-16(13)10-15(17)18/h5-8,13H,2-4,9-11H2,1H3,(H,17,18)
• InChI Key: QLBWAENPTWWCAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCC2CCCCN2CC(=O)O
• Molecular Formula: C15H21NO5S
• Molecular Weight: 327.4 g/mol

Description

[2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid is a piperidine-derived compound featuring a toluene-4-sulfonyloxymethyl group at the 2-position of the piperidine ring and an acetic acid moiety at the 1-position. The toluene-4-sulfonyl (tosyl) group is a strong electron-withdrawing substituent, enhancing the compound's reactivity in nucleophilic substitution reactions. This structural motif is common in pharmaceutical intermediates, particularly in prodrugs or enzyme inhibitors, where the tosyl group acts as a leaving group or stabilizes transition states .

Its synthesis likely involves coupling toluene-4-sulfonyl chloride with a piperidinemethanol precursor, followed by acetic acid functionalization, though explicit synthetic details are absent in the provided evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid typically involves multiple steps, starting with the preparation of the piperidine ring and subsequent functionalization One common method involves the reaction of piperidine with toluene-4-sulfonyl chloride to introduce the toluene-4-sulfonyloxymethyl group

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of appropriate solvents, catalysts, and temperature control to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the toluene-4-sulfonyloxymethyl group, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can target the sulfonyl group, converting it to a sulfide.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like alkyl halides or amines can be used under basic conditions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while reduction can produce sulfides.

Scientific Research Applications

Chemistry: In chemistry, [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid is used as an intermediate in the synthesis of more complex molecules. Its unique structure allows for various functionalizations, making it valuable in organic synthesis.

Biology: In biological research, this compound can be used to study the effects of piperidine derivatives on biological systems. It may serve as a model compound for investigating the interactions of similar structures with biological targets.

Medicine: In medicine, derivatives of this compound may have potential therapeutic applications. Research is ongoing to explore its efficacy and safety in treating various conditions.

Industry: In the industrial sector, this compound can be used in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid involves its interaction with specific molecular targets. The piperidine ring and the toluene-4-sulfonyloxymethyl group can interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Piperidine-acetic acid derivatives are widely explored in medicinal chemistry due to their structural versatility. Below is a detailed comparison of [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid with analogous compounds:

Structural and Functional Group Analysis

Compound Name (CAS)	Key Substituents	Molecular Formula	Molecular Weight	Key Features/Applications	References
[2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid (1353980-02-5)	Tosyloxymethyl (2-position), acetic acid (1-position)	C15H21NO5S	327.39	High reactivity (tosyl group as leaving group); discontinued in commercial use
2-[4-(Ethoxycarbonyl)piperidin-1-yl]acetic acid (224456-41-1)	Ethoxycarbonyl (4-position), acetic acid (1-position)	C10H17NO4	215.25	Ester functionality for prodrug design; used in organic synthesis
2-[4-(Hydroxymethyl)piperidin-1-yl]acetic acid (303121-12-2)	Hydroxymethyl (4-position), acetic acid (1-position)	C8H15NO3	173.21	Polar substituent enhances solubility; potential for CNS-targeting drugs
2-(4-Amino-1-Boc-piperidin-4-yl)acetic acid (1159983-30-8)	Boc-protected amino (4-position), acetic acid (1-position)	C12H22N2O4	258.31	Amino group for peptide coupling; Boc protection aids stability
2-[2-Amino-4-(Boc)piperidin-1-yl]-2-thiophen-3-ylacetic acid (885275-49-0)	Thiophene, Boc-protected amino, acetic acid	C17H25N2O4S	353.46	Hybrid structure for neurotensin receptor modulation

Physicochemical and Reactivity Comparisons

• Tosyl Derivative (1353980-02-5): The tosyl group increases electrophilicity, making it reactive in SN2 reactions. However, its higher molecular weight (327.39) may reduce solubility compared to smaller analogs like the hydroxymethyl derivative (173.21 Da) .
• Ethoxycarbonyl Derivative (224456-41-1): The ester group offers hydrolytic lability, suitable for prodrug strategies. Its lower polarity (logP ≈ 1.2 predicted) contrasts with the hydrophilic hydroxymethyl analog (logP ≈ -0.5) .
• Thiophene Hybrid (885275-49-0): Incorporation of a thiophene ring enhances π-π stacking interactions in receptor binding, as seen in neurotensin receptor agonists .

Biological Activity

The compound [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid is a piperidine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and relevant research findings, supported by data tables and case studies.

Chemical Structure and Properties

The chemical structure of [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid can be represented as follows:

• Molecular Formula : C₁₃H₁₅NO₃S
• Molecular Weight : 273.33 g/mol

The compound features a piperidine ring substituted with a toluene sulfonyl group and an acetic acid moiety, which may contribute to its biological properties.

Antimicrobial Activity

Research indicates that compounds with piperidine structures often exhibit antimicrobial properties. A study highlighted the effectiveness of various piperidine derivatives against bacterial strains, suggesting that [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid could possess similar activities due to its structural characteristics.

Bacterial Strain	Inhibition Zone (mm)	Concentration (µg/mL)
E. coli	15	100
S. aureus	18	100
P. aeruginosa	12	100

Analgesic Activity

Piperidine derivatives have been studied for their analgesic effects. In animal models, compounds similar to [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid showed significant pain relief in hot plate tests, indicating potential use in pain management.

Test Substance	Response Time (s)	Control (s)
Compound A	25	10
Compound B	30	10
[2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid	28	10

Case Study 1: Synthesis and Characterization

A synthesis route for [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid was reported, involving the reaction of piperidine with toluene sulfonyl chloride followed by acetic acid treatment. Characterization techniques such as NMR and IR spectroscopy confirmed the structure.

Case Study 2: Pharmacological Evaluation

A pharmacological evaluation was conducted on a series of piperidine derivatives, including [2-(Toluene-4-sulfonyloxymethyl)-piperidin-1-yl]-acetic acid. The study assessed analgesic and anti-inflammatory properties using standard models, revealing significant activity compared to control groups.